N-(4-(N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)propionamide

• IUPAC Name: N-[4-[2-(6-oxo-3-phenylpyridazin-1-yl)ethylsulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C21H22N4O4S/c1-2-20(26)23-17-8-10-18(11-9-17)30(28,29)22-14-15-25-21(27)13-12-19(24-25)16-6-4-3-5-7-16/h3-13,22H,2,14-15H2,1H3,(H,23,26)
• InChI Key: UAZMAWPJQGKBIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol
• CAS No.: 921535-32-2

Description

N-(4-(N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)propionamide is a useful research compound. Its molecular formula is C21H22N4O4S and its molecular weight is 426.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study presented a facile synthesis of new heterocyclic compounds containing a sulfamoyl moiety, demonstrating suitability as antimicrobial agents. The compounds showed moderate to high activity against selected microbial strains, indicating potential applications in developing new antimicrobial agents (Darwish, 2014).

Anti-inflammatory Activity

Research on the synthesis and evaluation of Ibuprofen analogs, including N-hydroxy methyl derivatives of 2(4-isobutyl phenyl) propionamide, highlighted potent anti-inflammatory activity in synthesized compounds, suggesting potential therapeutic applications for inflammation-related conditions (Rajasekaran, Sivakumar, & Jayakar, 1999).

Environmental Applications

A study on the degradation characteristics of sulfamethoxypyridazine in water by ozonation and photocatalysis provided insights into advanced oxidation processes (AOPs) for treating wastewaters containing pharmaceutical contaminants, demonstrating complete removal under specific conditions (Chuang, Luo, & Lin, 2011).

Biochemical Inhibitors

Research on the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily highlighted the synthesis of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides. These compounds demonstrated complete tumor stasis in specific cancer models, indicating potential applications in cancer therapy (Schroeder et al., 2009).

Electrophilic Amination

A study on the electrophilic amination of carbanions by N-carboxamido oxaziridines introduced a method for synthesizing a range of amination products, suggesting applications in organic synthesis and drug development (Armstrong, Atkin, & Swallow, 2000).

Sulfonamide Antibiotic Detection

Research on a novel strategy for sulfapyridine detection using a fully integrated electrochemical Bio-MEMS applied to honey analysis introduced a sensitive and specific biosensor for detecting sulfonamide antibiotics in food products, demonstrating applications in food safety and quality control (El Alami El Hassani et al., 2017).